Cas no 278803-51-3 (7-chloro-5-nitro-2,3-dihydro-1H-indole-2,3-dione)

• Product Name: 7-chloro-5-nitro-2,3-dihydro-1H-indole-2,3-dione
• CAS No: 278803-51-3
• MF: C₈H₃ClN₂O₄
• MW: 226.573420763016
• CID: 6168478
• PubChem ID: 20114150
• Update Time: 2025-10-13

7-chloro-5-nitro-2,3-dihydro-1H-indole-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 7-chloro-5-nitro-2,3-dihydro-1H-indole-2,3-dione
• SCHEMBL8006090
• CS-0349475
• 7-chloro-5-nitro-1H-indole-2,3-dione
• AKOS000152198
• EN300-1456852
• 278803-51-3
• 1H-Indole-2,3-dione, 7-chloro-5-nitro-
• DTXSID701291065
• 7-chloro-5-nitroindoline-2,3-dione

• Inchi： 1S/C8H3ClN2O4/c9-5-2-3(11(14)15)1-4-6(5)10-8(13)7(4)12/h1-2H,(H,10,12,13)
• InChI Key： OWORJQGXJBTLLK-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2C(C(NC=21)=O)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 225.9781343g/mol
• Monoisotopic Mass: 225.9781343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 92Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 7-chloro-5-nitro-2,3-dihydro-1H-indole-2,3-dione

Professional Introduction to 7-chloro-5-nitro-2,3-dihydro-1H-indole-2,3-dione (CAS No. 278803-51-3)

7-chloro-5-nitro-2,3-dihydro-1H-indole-2,3-dione is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural framework and potential biological activities. This compound, identified by the CAS number 278803-51-3, belongs to the class of nitro-substituted indole derivatives, which are well-known for their pharmacological properties. The presence of both chloro and nitro functional groups in its molecular structure enhances its reactivity and makes it a valuable scaffold for further chemical modifications and drug discovery efforts.

The structural motif of 7-chloro-5-nitro-2,3-dihydro-1H-indole-2,3-dione is characterized by a seven-membered aromatic ring system fused with a carbonyl group at the 2 and 3 positions. This configuration is reminiscent of several bioactive natural products and pharmaceuticals, suggesting that this compound may exhibit promising biological effects. The nitro group at the 5-position and the chloro group at the 7-position not only contribute to the compound's electronic properties but also serve as handles for further derivatization, enabling the synthesis of novel analogs with tailored pharmacological profiles.

In recent years, there has been a growing interest in indole derivatives as potential therapeutic agents due to their diverse biological activities. These compounds have been explored for their roles in modulating various cellular processes, including inflammation, apoptosis, and neurotransmitter signaling. The nitro group in 7-chloro-5-nitro-2,3-dihydro-1H-indole-2,3-dione is particularly noteworthy, as it can be reduced to an amine under appropriate conditions, leading to the formation of a new nitrogen-containing heterocycle. This transformation can significantly alter the pharmacological properties of the compound, making it a versatile intermediate in medicinal chemistry.

The synthesis of 7-chloro-5-nitro-2,3-dihydro-1H-indole-2,3-dione involves a multi-step process that typically begins with the condensation of appropriately substituted indole precursors. The introduction of the nitro group can be achieved through electrophilic aromatic substitution reactions, while the chlorination step can be performed using chlorinating agents such as phosphorus oxychloride or thionyl chloride. These synthetic strategies have been optimized to ensure high yields and purity, making 7-chloro-5-nitro-2,3-dihydro-1H-indole-2,3-dione readily accessible for further studies.

The pharmacological potential of 7-chloro-5-nitro-2,3-dihydro-1H-indole-2,3-dione has been explored in several preclinical studies. Researchers have investigated its effects on various biological targets, including enzymes and receptors involved in pain perception, neurodegenerative diseases, and cancer. One particularly intriguing finding is its interaction with cyclooxygenase (COX) enzymes, which are key players in inflammation and pain pathways. Initial studies suggest that this compound may exhibit COX inhibition properties, although further research is needed to fully elucidate its mechanism of action.

In addition to its potential anti-inflammatory effects, 7-chloro-5-nitro-2,3-dihydro-1H-indole-2,3-dione has shown promise in cancer research. The indole scaffold is known to possess chemopreventive and chemotherapeutic properties, and modifications such as those introduced in this compound can enhance its efficacy against tumor cells. Preclinical trials have demonstrated that derivatives of this class can induce apoptosis in cancerous cells while sparing healthy tissues. This selective toxicity makes 7-chloro-5-nitro-2,3-dihydro-1H-indole-2,3-dione a compelling candidate for further development into an anticancer therapeutic.

The role of computational chemistry in the study of 7-chloro-5-nitro-2,3-dihydro-1H-indole-2,3-dione cannot be overstated. Advanced computational methods have been employed to predict the binding affinity of this compound to various biological targets. Molecular docking simulations have revealed that it can interact with proteins involved in signal transduction pathways relevant to neurological disorders. These insights have guided experimental efforts toward optimizing the structure-function relationships within this series of compounds.

The future directions for research on 7-chloro-5-nitro-2,3-dihydro-1H-indole-2,3-dione include exploring its pharmacokinetic properties and conducting more extensive clinical trials. Understanding how this compound is metabolized and eliminated from the body will provide crucial information for drug development. Additionally， investigating its interactions with other biomolecules will help refine its therapeutic applications and minimize potential side effects.

In conclusion，7-chloro - 5 - nitro - 2 , 3 - dihydro - 1 H - indole - 2 , 3 - dione ( CAS No . 278803 - 51 - 3 ) strong > represents a promising scaffold for pharmaceutical innovation . Its unique structural features , coupled with preliminary evidence of biological activity , make it an attractive candidate for further exploration . As research continues to uncover new applications for this compound , it holds significant potential for contributing to advancements in medicine and therapeutics . p >